N-(5-methylthiazol-2-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide

• IUPAC Name: N-(5-methyl-1,3-thiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide
• InChI: InChI=1S/C14H15N3O2S2/c1-9-7-16-14(21-9)17-13(18)10-2-4-15-12(6-10)19-11-3-5-20-8-11/h2,4,6-7,11H,3,5,8H2,1H3,(H,16,17,18)
• InChI Key: IIXZVBNNRWXNSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)C2=CC(=NC=C2)OC3CCSC3
• Molecular Formula: C14H15N3O2S2
• Molecular Weight: 321.4 g/mol

Description

N-(5-methylthiazol-2-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide, also known as MTTIO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Biological Activity of Novel Compounds

• Research has explored the synthesis of novel compounds with specific moieties that exhibit synergistic effects when used with antitumor drugs, indicating potential applications in chemotherapy for brain tumors (Kletskov et al., 2018).

Antimicrobial Activity

• The development and testing of new triazole derivatives have shown significant antimicrobial activity against various microorganisms, suggesting applications in developing new antibiotics or disinfectants (Mishra et al., 2010).

Molecular Wires and Optoelectronic Properties

• Studies on the synthesis and characterization of pi-extended derivatives with ethynyl- and butadiynyl-substituents have implications for the development of molecular wires and optoelectronic devices, highlighting their potential in electronics and photonics (Wang et al., 2006).

Supramolecular Chemistry

• Isonicotinamide has been used as a supramolecular reagent to direct the assembly of copper(II)-carboxylates into infinite 1-D motifs, indicating its utility in the creation of novel inorganic–organic hybrid materials (Aakeröy et al., 2003).

Catalysis and Polymerization

• Organolanthanide complexes with specific ligands have been shown to catalyze isoprene polymerization, demonstrating applications in material science and industrial chemistry (Luconi et al., 2014).

Herbicidal and Pesticidal Applications

• Certain oxazole and thiophene derivatives have been investigated for their herbicidal and pesticidal activities, offering potential solutions for agricultural challenges (Hwang et al., 2005).